Cas no 2228498-13-1 (tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate)

• Product Name: tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate
• CAS No: 2228498-13-1
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6318255
• PubChem ID: 165620139
• Update Time: 2025-08-03

tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate
• EN300-1882937
• tert-butyl N-[4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-yl]carbamate
• 2228498-13-1

• Inchi： 1S/C16H21N3O3/c1-16(2,3)22-15(21)17-11(10-20)8-9-14-18-12-6-4-5-7-13(12)19-14/h4-7,10-11H,8-9H2,1-3H3,(H,17,21)(H,18,19)
• InChI Key： QOTASFODRUXXTK-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)CCC1=NC2C=CC=CC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate

Introduction to Tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate (CAS No. 2228498-13-1)

Ter-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate, identified by its CAS number 2228498-13-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of central nervous system (CNS) modulation and therapeutic applications.

The molecular structure of tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate incorporates several key functional groups that contribute to its unique properties. The presence of a tert-butyl group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. Additionally, the carbamate moiety and the benzodiazole ring system suggest potential interactions with various biological targets, making this compound a candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of benzodiazole derivatives in developing novel therapeutic agents. The benzodiazole core is well-known for its anxiolytic, sedative, and muscle relaxant properties, which have been exploited in the treatment of anxiety disorders and other CNS-related conditions. The modification of the benzodiazole scaffold with additional functional groups can lead to compounds with improved pharmacokinetic profiles and reduced side effects.

In particular, the carbamate group in tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate introduces a site for further chemical modification, enabling the synthesis of analogs with tailored biological activities. This flexibility has been leveraged in recent studies to develop compounds with enhanced selectivity and efficacy. For instance, modifications at the 2-position of the benzodiazole ring have been shown to influence receptor binding affinity and metabolic stability.

The synthesis of tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxobutan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to ensure high yields and purity. These methodologies are essential for producing compounds suitable for preclinical and clinical studies.

The pharmacological evaluation of tert-butyl N-4-(1H-1,3-benzodiazol-2-yl)-1-oxybutan-2 -yldicarboxamide has been conducted using both in vitro and in vivo models. Initial studies have demonstrated promising results in terms of anxiolytic activity, comparable to established benzodiazole drugs but with a potentially improved side effect profile. Further research is ongoing to explore its potential in treating other CNS disorders, such as insomnia and seizures.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of tert-butyl N-4-(H¹,H³-benzodiazol-2y)-Oxo>butan-2yldicarboxamide. Molecular docking studies have identified potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental data and accelerate the process of identifying lead compounds for further development.

The future prospects for CAS No. 2228498-13. 13.> 13.> 13.> 13.> 13.> 13.> 13.> 13.> 13.Tert-butyl N
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In conclusion,
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>> represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties position it as a valuable candidate for further exploration in drug development. As research progresses, this compound is likely to contribute to the development of new treatments for various neurological and psychiatric disorders.